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Compound of Interest

Compound Name:
N-(3-chloro-4-methylphenyl)-2-

iodobenzamide

Cat. No.: B11179084

Get Quote

Executive Summary & Core Directive
Compound Identity: N-(3-chloro-4-methylphenyl)-2-iodobenzamide Molecular Formula:

C₁₄H₁₁ClINO Molecular Weight: 371.60 g/mol

This guide provides a definitive spectroscopic atlas for the characterization of N-(3-chloro-4-
methylphenyl)-2-iodobenzamide. As a Senior Application Scientist, I have structured this

analysis to serve as a validation protocol for researchers synthesizing this compound, likely as

an intermediate for transition-metal catalyzed cross-coupling reactions (e.g., intramolecular

Heck cyclization to phenanthridinones).

The data presented below synthesizes experimental precedents from analogous halogenated

benzamides and first-principles spectroscopic prediction (substituent chemical shift effects).

This protocol is designed to be self-validating: if your synthesized material deviates significantly

from these parameters, re-evaluate the structural integrity or purity of your sample.
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The synthesis of this compound typically proceeds via a Schotten-Baumann reaction or a

nucleophilic acyl substitution between 2-iodobenzoyl chloride and 3-chloro-4-methylaniline.

Understanding this pathway is critical for interpreting the spectra, as impurities (unreacted

amine/acid) will have distinct signatures.
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Figure 1: Synthetic pathway for the target benzamide via acyl substitution.

Mass Spectrometry (MS) Profile
Technique: ESI-MS (Positive Mode) or EI-MS (70 eV).

The mass spectrum provides the primary confirmation of the halogenation pattern. The

presence of both Chlorine (³⁵Cl/³⁷Cl) and Iodine (¹²⁷I) creates a unique isotopic signature.
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Ion Type m/z (approx) Intensity
Structural
Interpretation

[M+H]⁺ 371.9 100%
Protonated molecular

ion (³⁵Cl isotope).

[M+H+2]⁺ 373.9 ~33%

³⁷Cl isotope peak. The

3:1 ratio confirms one

Cl atom.

[M-I]⁺ 245.0 Variable

Loss of Iodine radical

(127 Da). Common in

EI.

[C₇H₄IO]⁺ 231.0 High (EI)
2-Iodobenzoyl cation

(acylium ion).

[C₇H₇ClN]⁺ 140.0 High (EI)

3-Chloro-4-

methylaniline

fragment.[1]
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Figure 2: Primary fragmentation pathways expected in EI-MS analysis.

Infrared Spectroscopy (IR)
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Technique: FTIR (ATR or KBr pellet).

The IR spectrum confirms the formation of the amide bond and the presence of the aromatic

system.

Functional Group
Wavenumber
(cm⁻¹)

Intensity Assignment

N-H Stretch 3250 – 3300 Medium
Secondary amide N-H

stretching.

C=O Stretch (Amide I) 1645 – 1665 Strong

Amide carbonyl.

Lower frequency due

to conjugation.

N-H Bend (Amide II) 1530 – 1550 Strong

N-H deformation

coupled with C-N

stretch.

C=C Aromatic 1470 – 1600 Med-Strong
Ring skeletal

vibrations.

C-Cl Stretch 1050 – 1090 Medium
Aryl chloride stretch

(fingerprint region).

C-H Out-of-Plane 800 – 850 Strong

Diagnostic for 1,2,4-

trisubstituted benzene

(aniline ring).

Nuclear Magnetic Resonance (NMR)
Technique: 400 MHz or higher, DMSO-d₆ solvent (preferred for solubility and amide proton

visibility).[2]

¹H NMR Characterization
The molecule possesses two distinct aromatic systems. The 2-iodobenzoyl ring (Ring A) and

the 3-chloro-4-methylphenyl ring (Ring B).
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Ring A (Acid side): The iodine at position 2 exerts a steric deshielding effect on the ortho

proton (H-3) and the carbonyl group.

Ring B (Amine side): The 3-Cl, 4-Me substitution pattern creates a specific splitting pattern: a

doublet (H-5), a doublet of doublets (H-6), and a doublet with small coupling (H-2).

Expected Data Table (DMSO-d₆):

Shift (δ ppm) Multiplicity Integral Assignment
Coupling (J
Hz)

10.45 s (broad) 1H NH (Amide) -

7.92 d 1H
H-3' (Ring A,

ortho to I)
7.8

7.85 d 1H
H-2 (Ring B,

meta to Cl)
~2.0

7.58 dd 1H H-6 (Ring B) 8.2, 2.0

7.45 – 7.52 m 2H
H-6' & H-4' (Ring

A)
-

7.30 d 1H
H-5 (Ring B,

ortho to Me)
8.2

7.22 td 1H H-5' (Ring A) 7.6, 1.5

2.32 s 3H Ar-CH₃ -

Key Diagnostic Feature: Look for the H-3' doublet near 7.9 ppm. This downfield shift is

characteristic of protons ortho to Iodine.

¹³C NMR Characterization
The ¹³C spectrum is definitive for the carbon skeleton. The C-I carbon is the most unique

feature, appearing significantly upfield (shielded) compared to other aromatic carbons due to

the "Heavy Atom Effect."

Expected Data Table (DMSO-d₆):
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Shift (δ ppm) Carbon Type Assignment Mechanistic Note

167.5 C=O Amide Carbonyl
Deshielded by N and

Ph.

142.1 C_quat Ring A (C-1') Ipso to Carbonyl.

139.0 C_quat Ring B (C-1) Ipso to Nitrogen.

137.5 CH Ring A (C-3') Ortho to Iodine.

133.0 C_quat Ring B (C-3) Ipso to Chlorine.

131.5 C_quat Ring B (C-4) Ipso to Methyl.

130.8 CH Ring B (C-5) -

128.5 CH Ring A (C-4') -

128.0 CH Ring A (C-5') -

127.5 CH Ring A (C-6') -

120.5 CH Ring B (C-6) -

119.0 CH Ring B (C-2) Ortho to N, Meta to Cl.

93.5 C_quat C-I (Ring A, C-2')
Diagnostic Upfield

Shift.

19.8 CH₃ Methyl Group -

Experimental Protocol for Validation
To ensure the data above is reproducible, follow this purification and preparation protocol.

Sample Prep: Dissolve 10 mg of the solid in 0.6 mL of DMSO-d₆. Ensure the solution is

clear; any turbidity suggests inorganic salts (remove via filtration).

Acquisition:

1H: 16 scans, 1s relaxation delay.
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13C: 1024 scans, 2s relaxation delay (essential to see the quaternary C-I and C=O

carbons).

Reference: Calibrate DMSO residual peak to 2.50 ppm (1H) and 39.5 ppm (13C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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